Cas no 1263181-71-0 (tert-butyl 4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate)

• Product Name: tert-butyl 4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate
• CAS No: 1263181-71-0
• MF: C₁₄H₂₅FN₂O₂
• MW: 272.358907461166
• CID: 5271533
• Update Time: 2026-03-09

tert-butyl 4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate
• tert-Butyl4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate
• tert-butyl 4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate

• Inchi： 1S/C14H25FN2O2/c1-13(2,3)19-12(18)17-6-4-14(5-7-17)8-11(15)9-16-10-14/h11,16H,4-10H2,1-3H3
• InChI Key： RLUYXSXOKRWHMN-UHFFFAOYSA-N
• SMILES： FC1CNCC2(C1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl 4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate

tert-butyl 4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate, identified by the CAS number 1263181-71-0, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, a nitrogen atom. The presence of a fluorine substituent further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their unique pharmacokinetic properties and ability to target specific biological pathways. The tert-butyl group in this compound serves as a protecting group, which is crucial during the synthesis process to prevent unwanted side reactions. The 4-fluoro substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interaction with biological targets.

The synthesis of tert-butyl 4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate involves a multi-step process that typically includes ring formation, substitution reactions, and protection/deprotection steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some methods incorporating microwave-assisted synthesis to accelerate reaction times while maintaining high efficiency.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential modulator of ion channels and receptors. Its spiro structure provides a rigid framework that can enhance binding affinity to target proteins, making it an attractive candidate for drug development programs targeting neurological disorders or cardiovascular diseases.

Moreover, the fluorine atom in the molecule contributes to its lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. This property has been leveraged in recent studies to evaluate its potential as a drug delivery agent or as a component in prodrugs designed for targeted therapy.

Despite its promising properties, the development of tert-butyl 4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate into a clinical candidate requires further investigation into its toxicity profile and pharmacokinetics in vivo. Ongoing research is focused on optimizing its stability under physiological conditions and improving its bioavailability through structural modifications or formulation strategies.

In conclusion, tert-butyl 4-fluoro-2,9-diazaspiro[5.5]undecane-9-carboxylate represents an intriguing molecule with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for advancing our understanding of molecular interactions and developing innovative therapeutic agents.